Cas no 477320-49-3 (3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE)

• Product Name: 3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE
• CAS No: 477320-49-3
• MF: C₁₆H₁₆FNO
• MW: 257.30274772644
• CID: 931251
• PubChem ID: 2060431
• Update Time: 2025-05-21

3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE
• 477320-49-3
• AKOS005108319
• 3-((4-Fluorophenyl)amino)-1-(p-tolyl)propan-1-one
• SB82032
• JS-2448
• 3-(4-fluoroanilino)-1-(4-methylphenyl)propan-1-one
• SR-01000269014
• 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)propan-1-one
• SR-01000269014-1
• 3-[(4-Fluorophenyl)amino]-1-(4-methylphenyl)-1-propanone
• CS-0359399
• DTXSID301236598

• Inchi： 1S/C16H16FNO/c1-12-2-4-13(5-3-12)16(19)10-11-18-15-8-6-14(17)7-9-15/h2-9,18H,10-11H2,1H3
• InChI Key： GKGVHGSYMISIIQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NCCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 257.121592296g/mol
• Monoisotopic Mass: 257.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE

Comprehensive Overview of 3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE (CAS No. 477320-49-3)

3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE (CAS No. 477320-49-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluorinated aniline and methylphenyl groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, as fluorinated analogs often exhibit improved blood-brain barrier penetration. This aligns with the growing focus on neurodegenerative disease therapeutics, a hot topic in 2024's pharmaceutical landscape.

The compound's ketone functionality and aryl-amine moiety provide versatile reactivity, enabling its use in multi-step synthetic routes. Synthetic chemists frequently employ it as a building block for heterocyclic frameworks, which are crucial in designing kinase inhibitors and GPCR-targeted drugs. These applications resonate with current industry trends toward precision medicine and personalized therapeutics.

From a spectroscopic characterization perspective, 3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE exhibits distinct NMR signatures (particularly ¹⁹F NMR) and mass spectral patterns that facilitate its identification in complex mixtures. Analytical laboratories often utilize HPLC-MS methods for its quantification, addressing the pharmaceutical industry's need for impurity profiling and quality control.

Environmental and green chemistry considerations have also influenced recent studies on this compound. Researchers are investigating catalytic fluorination methods to optimize its synthesis, reducing reliance on traditional harsh reagents. This approach aligns with the sustainable chemistry movement and responds to regulatory pressures for eco-friendly manufacturing processes.

In material science applications, derivatives of 3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE have shown promise in organic electronic materials due to their electron-withdrawing properties. This connects with the booming interest in flexible electronics and OLED technologies, making the compound relevant beyond pharmaceutical applications.

The compound's structure-activity relationships (SAR) continue to be explored through computational chemistry approaches, including molecular docking and QSAR modeling. These techniques help predict its interactions with biological targets, accelerating drug candidate optimization in virtual screening pipelines.

For researchers sourcing 3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain its stability. The compound's physicochemical properties, including solubility profiles and partition coefficients, are critical parameters for formulation scientists working on drug delivery systems.

As patent analyses reveal, several innovative drug candidates containing this structural motif have entered clinical trials, particularly in oncology and inflammatory disease areas. This underscores its importance in modern medicinal chemistry and explains the compound's prominence in recent scientific literature.

The future research directions for 3-(4-FLUOROANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE likely involve bioconjugation strategies and prodrug development, addressing current challenges in drug targeting and bioavailability enhancement. Its versatility ensures continued relevance in cutting-edge pharmaceutical innovation.